3,6-Dimethyl-2-phenyl-2,3-dihydro-4H-1,3-oxazin-4-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3,6-Dimethyl-2-phenyl-2,3-dihydro-4H-1,3-oxazin-4-one is a heterocyclic compound that belongs to the oxazine family This compound is characterized by a six-membered ring containing one oxygen and one nitrogen atom
Properties
CAS No. |
88091-06-9 |
|---|---|
Molecular Formula |
C12H13NO2 |
Molecular Weight |
203.24 g/mol |
IUPAC Name |
3,6-dimethyl-2-phenyl-2H-1,3-oxazin-4-one |
InChI |
InChI=1S/C12H13NO2/c1-9-8-11(14)13(2)12(15-9)10-6-4-3-5-7-10/h3-8,12H,1-2H3 |
InChI Key |
GJXLUSBEUKKALW-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=O)N(C(O1)C2=CC=CC=C2)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3,6-Dimethyl-2-phenyl-2,3-dihydro-4H-1,3-oxazin-4-one typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the cyclization of a suitable precursor, such as a phenyl-substituted amine, with a carbonyl compound in the presence of an acid catalyst. The reaction is usually carried out in an organic solvent at elevated temperatures to facilitate the formation of the oxazine ring.
Industrial Production Methods: In industrial settings, the production of 3,6-Dimethyl-2-phenyl-2,3-dihydro-4H-1,3-oxazin-4-one may involve more efficient and scalable methods. These methods often utilize
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
